Cas no 1804801-10-2 (2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804801-10-2
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4829907
• Update Time: 2025-07-23

2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-5-4(3-14)1-6(7(15)13-5)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： USSYNPVRTOXXFO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=O)C=C(C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4

Additional information on 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde

Recent Advances in the Study of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804801-10-2)

The compound 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS: 1804801-10-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

Recent studies have highlighted the versatility of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. The presence of both bromomethyl and aldehyde functional groups allows for diverse chemical transformations, making it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of pyridine-based inhibitors targeting various enzymes, including kinases and proteases.

In terms of biological activity, preliminary investigations suggest that derivatives of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde exhibit promising inhibitory effects against certain cancer cell lines. The trifluoromethoxy group, in particular, has been shown to enhance the metabolic stability and bioavailability of these derivatives, making them attractive candidates for further preclinical evaluation. Additionally, the compound's ability to act as a Michael acceptor has been exploited in the design of covalent inhibitors, which offer potential advantages in terms of target selectivity and prolonged pharmacodynamic effects.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde to improve yield and purity. Novel catalytic methods and green chemistry approaches have been explored to minimize the use of hazardous reagents and reduce environmental impact. These developments are critical for scaling up production and ensuring the compound's availability for broader research applications.

Looking ahead, ongoing research is expected to further elucidate the mechanistic details of the biological activities associated with this compound and its derivatives. Collaborative efforts between academic and industrial researchers are likely to accelerate the translation of these findings into potential therapeutic agents. The continued exploration of 2-(Bromomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxaldehyde underscores its importance as a versatile scaffold in medicinal chemistry and highlights the need for interdisciplinary approaches to fully realize its potential.